Cas no 2228722-61-8 (methyl 1-methyl-5-2-(methylamino)ethyl-1H-pyrazole-3-carboxylate)

• Product Name: methyl 1-methyl-5-2-(methylamino)ethyl-1H-pyrazole-3-carboxylate
• CAS No: 2228722-61-8
• MF: C₉H₁₅N₃O₂
• MW: 197.234301805496
• CID: 5992698
• PubChem ID: 165835804
• Update Time: 2025-11-04

methyl 1-methyl-5-2-(methylamino)ethyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-methyl-5-2-(methylamino)ethyl-1H-pyrazole-3-carboxylate
• 2228722-61-8
• methyl 1-methyl-5-[2-(methylamino)ethyl]-1H-pyrazole-3-carboxylate
• EN300-1777825

• Inchi： 1S/C9H15N3O2/c1-10-5-4-7-6-8(9(13)14-3)11-12(7)2/h6,10H,4-5H2,1-3H3
• InChI Key： AZRVDHRJLXKJQD-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=C(CCNC)N(C)N=1)=O

Computed Properties

• Exact Mass: 197.116426730g/mol
• Monoisotopic Mass: 197.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 56.2Ų

Additional information on methyl 1-methyl-5-2-(methylamino)ethyl-1H-pyrazole-3-carboxylate

Research Brief on Methyl 1-methyl-5-2-(methylamino)ethyl-1H-pyrazole-3-carboxylate (CAS: 2228722-61-8)

Methyl 1-methyl-5-2-(methylamino)ethyl-1H-pyrazole-3-carboxylate (CAS: 2228722-61-8) is a pyrazole derivative that has recently garnered attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This compound, characterized by its unique structural features, has been the subject of several studies aimed at exploring its pharmacological properties, synthesis pathways, and biological activities. The following brief provides an overview of the latest research findings related to this compound, highlighting its significance in drug discovery and development.

Recent studies have focused on the synthesis and optimization of methyl 1-methyl-5-2-(methylamino)ethyl-1H-pyrazole-3-carboxylate, with particular emphasis on improving its yield and purity. Advanced synthetic techniques, such as microwave-assisted synthesis and flow chemistry, have been employed to achieve higher efficiency and scalability. These methods have not only enhanced the production process but also facilitated the exploration of structural analogs, which could lead to the discovery of more potent derivatives.

In terms of biological activity, preliminary in vitro studies have demonstrated that this compound exhibits promising inhibitory effects on specific enzymatic targets, including kinases and proteases, which are implicated in various disease pathways. For instance, research has shown that methyl 1-methyl-5-2-(methylamino)ethyl-1H-pyrazole-3-carboxylate can modulate the activity of certain protein kinases involved in cancer cell proliferation, suggesting its potential as an anticancer agent. Further investigations are underway to elucidate its mechanism of action and evaluate its efficacy in animal models.

Another area of interest is the compound's potential application in neurological disorders. Recent findings indicate that it may interact with neurotransmitter receptors, such as those in the dopaminergic and serotonergic systems, which are critical targets for treating conditions like Parkinson's disease and depression. These insights have spurred additional research into its neuropharmacological profile, including its blood-brain barrier permeability and toxicity.

Despite these promising developments, challenges remain in translating methyl 1-methyl-5-2-(methylamino)ethyl-1H-pyrazole-3-carboxylate into clinical applications. Issues such as metabolic stability, bioavailability, and potential off-target effects need to be addressed through comprehensive pharmacokinetic and pharmacodynamic studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and advance the compound's development.

In conclusion, methyl 1-methyl-5-2-(methylamino)ethyl-1H-pyrazole-3-carboxylate represents a compelling candidate for further investigation in drug discovery. Its versatile chemical structure and preliminary biological activities underscore its potential across multiple therapeutic areas. Continued research and optimization will be crucial in unlocking its full pharmacological potential and paving the way for future clinical trials.